Cas no 892843-91-3 (3-(benzenesulfonyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)propanamide)

• Product Name: 3-(benzenesulfonyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)propanamide
• CAS No: 892843-91-3
• MF: C₁₆H₁₃FN₂O₃S₂
• MW: 364.414424657822
• CID: 6500587
• Update Time: 2025-10-29

3-(benzenesulfonyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)propanamide
• Propanamide, N-(4-fluoro-2-benzothiazolyl)-3-(phenylsulfonyl)-

• Inchi： 1S/C16H13FN2O3S2/c17-12-7-4-8-13-15(12)19-16(23-13)18-14(20)9-10-24(21,22)11-5-2-1-3-6-11/h1-8H,9-10H2,(H,18,19,20)
• InChI Key： CWNHMWZVFPTESS-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(F)C=CC=C2S1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.480±0.06 g/cm3(Predicted)
• pka: 8.85±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-(benzenesulfonyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)propanamide

Compound CAS No 892843-91-3: 3-(Benzenesulfonyl)-N-(4-Fluoro-1,3-Benzothiazol-2-Yl)Propanamide

The compound with CAS No 892843-91-3, known as 3-(benzenesulfonyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)propanamide, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzenesulfonyl group with a benzothiazole moiety, making it a promising candidate for various applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity. The use of transition metal catalysts has been particularly effective in optimizing the reaction pathways, thereby reducing production costs and improving yield rates.

In terms of its physical and chemical properties, this compound exhibits remarkable stability under various environmental conditions. Studies have shown that it possesses excellent thermal stability, making it suitable for applications in high-temperature environments. Additionally, its solubility characteristics have been extensively studied, revealing its ability to dissolve in a wide range of organic solvents. These properties make it an ideal candidate for use in drug delivery systems and advanced materials.

The biological activity of this compound has been a focal point of recent research efforts. Preclinical studies have demonstrated its potential as a bioactive agent, particularly in the context of anti-inflammatory and anticancer therapies. The incorporation of the fluorobenzothiazole group has been found to significantly enhance its pharmacokinetic properties, thereby improving its bioavailability and efficacy.

In the realm of materials science, this compound has shown promise as a building block for the development of advanced polymers and coatings. Its ability to form strong intermolecular interactions makes it an excellent candidate for applications requiring high mechanical strength and durability. Recent breakthroughs in polymer chemistry have further expanded its potential uses in this field.

The environmental impact of this compound has also been carefully evaluated. Studies indicate that it is biodegradable under specific conditions, reducing its ecological footprint. This aligns with the growing emphasis on sustainable practices within the chemical industry.

In conclusion, CAS No 892843-91-3 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure, combined with its favorable physical and chemical properties, positions it as a key player in the development of innovative solutions in pharmaceuticals and materials science. As research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to these fields in the years to come.